N-(6-(methylsulfonyl)benzo[d]thiazol-2-yl)-N-(2-(thiophen-2-yl)ethyl)benzo[d]thiazole-2-carboxamide
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Description
N-(6-(methylsulfonyl)benzo[d]thiazol-2-yl)-N-(2-(thiophen-2-yl)ethyl)benzo[d]thiazole-2-carboxamide is a useful research compound. Its molecular formula is C22H17N3O3S4 and its molecular weight is 499.64. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activity
Cardiac Electrophysiological Activity : Research has shown that N-substituted imidazolylbenzamides and benzene-sulfonamides exhibit significant potency in in vitro Purkinje fiber assays, indicating potential applications in cardiac electrophysiology and arrhythmia management. Compounds similar in structure to the chemical have demonstrated comparable efficacy to existing class III agents, emphasizing their potential in cardiac therapeutic applications (Morgan et al., 1990).
Antimicrobial and Antifungal Properties : Derivatives of sulfonyl-substituted nitrogen-containing heterocycles, including compounds structurally related to N-(6-(methylsulfonyl)benzo[d]thiazol-2-yl)-N-(2-(thiophen-2-yl)ethyl)benzo[d]thiazole-2-carboxamide, have shown sensitivity to both Gram-positive and Gram-negative bacteria, as well as antifungal activity against Candida albicans. These findings suggest promising applications in developing new antimicrobial and antifungal agents (Sych et al., 2019).
Carbonic Anhydrase Inhibition : Novel metal complexes of heterocyclic sulfonamide, related to the compound of interest, have been synthesized and tested for their inhibitory effects on human carbonic anhydrase enzymes. These studies highlight the potential of such compounds in therapeutic applications, particularly in conditions where carbonic anhydrase inhibition is beneficial (Büyükkıdan et al., 2013).
Anticancer Evaluation : Research into the synthesis and evaluation of N-substituted benzamides has uncovered compounds with moderate to excellent anticancer activity against various cancer cell lines. These findings indicate the compound's relevance in the design and development of new anticancer drugs, providing a foundation for further exploration in oncology (Ravinaik et al., 2021).
Properties
IUPAC Name |
N-(6-methylsulfonyl-1,3-benzothiazol-2-yl)-N-(2-thiophen-2-ylethyl)-1,3-benzothiazole-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H17N3O3S4/c1-32(27,28)15-8-9-17-19(13-15)31-22(24-17)25(11-10-14-5-4-12-29-14)21(26)20-23-16-6-2-3-7-18(16)30-20/h2-9,12-13H,10-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GXCRVXNEGVANOB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=CC2=C(C=C1)N=C(S2)N(CCC3=CC=CS3)C(=O)C4=NC5=CC=CC=C5S4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H17N3O3S4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
499.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.